Cas no 1199773-40-4 (4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide)

• Product Name: 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide
• CAS No: 1199773-40-4
• MF: C₁₃H₁₆BrN₃O₂S
• MW: 358.254040718079
• MDL: MFCD13195727
• CID: 856237
• PubChem ID: 53216977
• Update Time: 2025-08-04

4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide
• DTXSID40682086
• Benzenesulfonamide, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-diethyl-
• 4-(4-bromopyrazol-1-yl)-N,N-diethylbenzenesulfonamide
• 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzene-1-sulfonamide
• CS-0212243
• AKOS015835026
• MFCD13195727
• BS-20050
• ZXB77340
• 1199773-40-4

• MDL： MFCD13195727
• Inchi： 1S/C13H16BrN3O2S/c1-3-16(4-2)20(18,19)13-7-5-12(6-8-13)17-10-11(14)9-15-17/h5-10H,3-4H2,1-2H3
• InChI Key： MXLGFYKOTIFKLQ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 357.01500
• Monoisotopic Mass: 357.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.58000
• LogP: 3.74610

4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide

Recent Advances in the Study of 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide (CAS: 1199773-40-4)

In recent years, the compound 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide (CAS: 1199773-40-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. The unique structural features of this compound, including the bromo-pyrazole moiety and the diethylbenzenesulfonamide group, contribute to its distinctive pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide. One key area of investigation has been its role as a selective inhibitor of certain enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on a specific kinase target, with an IC50 value in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic profile, suggesting its potential for further development as a therapeutic agent.

Another significant advancement in the research of 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide involves its application in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) reported the successful conjugation of this compound with nanoparticle carriers, enhancing its bioavailability and tissue-specific targeting. This innovative approach has opened new avenues for the treatment of diseases with high unmet medical needs, such as certain types of cancer and autoimmune disorders.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the optimization of 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters utilized molecular docking simulations to identify key interactions between the compound and its biological targets, leading to the design of analogs with improved potency and selectivity. These findings underscore the importance of integrating computational and experimental approaches in drug discovery.

In conclusion, the ongoing research on 4-(4-Bromo-1H-pyrazol-1-yl)-N,N-diethylbenzenesulfonamide (CAS: 1199773-40-4) continues to reveal its multifaceted potential in chemical biology and medicinal chemistry. From its role as a selective enzyme inhibitor to its application in advanced drug delivery systems, this compound represents a promising candidate for further development. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic efficacy in preclinical and clinical settings.